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Compound of Interest

Compound Name: 7-Methylquinoline-8-sulfonamide

CAS No.: 1461714-87-3

Cat. No.: B1430443

Get Quote

Operational Context & Hazard Profile
7-Methylquinoline-8-sulfonamide (CAS: 17999-75-6) is a "privileged scaffold" in medicinal

chemistry, frequently utilized in the synthesis of metalloprotein inhibitors and anticancer agents.

Unlike simple solvents, this compound presents a dual-hazard profile: the quinoline core

confers potential genotoxicity and environmental persistence, while the sulfonamide moiety

introduces biological activity and specific solubility challenges.

Effective disposal is not merely about regulatory compliance; it is about preventing the release

of bioactive ligands into the water table where they can chelate environmental metals or trigger

antibiotic resistance mechanisms.
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Property Specification Operational Implication

Molecular Formula C₁₀H₁₀N₂O₂S

Contains Nitrogen and Sulfur;

generates NOx/SOx upon

incineration.

Molecular Weight 222.26 g/mol --

Physical State
Solid (typically off-white/yellow

powder)

Dust inhalation risk; requires

particulate containment.

Solubility
DMSO, Methanol, DMF; Poor

in Water

Do not attempt aqueous

dilution for disposal.

Primary Hazards
Skin/Eye Irritant (Cat 2), Acute

Tox (Cat 4)

Contact dermatitis risk;

systemic toxicity if ingested.

Reactivity
Incompatible with Strong

Oxidizers

NEVER add to waste streams

containing Nitric Acid or

Peroxides.

Waste Stream Segregation Logic
The most common failure mode in laboratory disposal is improper stream mixing. 7-
Methylquinoline-8-sulfonamide must be segregated based on its chemical state and co-

contaminants.

Decision Matrix: Waste Classification
The following logic ensures the compound is routed to the correct destruction facility (typically

high-temperature incineration with scrubbing).
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Waste Containing
7-Methylquinoline-8-sulfonamide

Physical State?

Solid / Powder

Dry

Liquid Solution

Dissolved

Solid Hazardous Waste
(Trace Contaminated Debris)

Wipes/Gloves

Solid Hazardous Waste
(Pure Substance)

Expired/Excess Chemical

Contains Heavy Metals?
(Zn, Cu, Co, Cd)

Solvent Type?

No (Pure Organic)

Mixed Waste (Metal + Organic)
*Requires Special Tagging*

Yes (Chelation Studies)

Halogenated Solvent?
(DCM, Chloroform)

Liquid Waste: Halogenated
(High BTU Incineration)

Yes

Liquid Waste: Non-Halogenated
(Fuel Blending)

No (DMSO, MeOH)
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Figure 1: Waste stream segregation logic. Note that metal-complexed waste (Bin E) requires

specific labeling to prevent heavy metal release during standard incineration.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid (Excess Reagent)
Applicability: Expired shelf stock or excess weighed powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar. Avoid metal containers due to potential sulfonamide-metal reactivity over long storage.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "7-Methylquinoline-8-sulfonamide."[1]

Hazard Checkboxes: Toxic, Irritant.[2][3]

Note: "Contains Sulfur/Nitrogen - Incineration Required."

Transfer:

Perform all transfers inside a chemical fume hood to prevent dust inhalation.

Do not mix with other solid wastes (like silica gel) unless authorized by your facility's waste

profile.

Sealing: Ensure the cap is lined with Teflon (PTFE) or polyethylene. Parafilm is insufficient

for long-term waste storage.

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)
Applicability: Mother liquors, filtrates, or reaction solvents (e.g., DMSO, DMF, DCM).

Compatibility Check: Ensure the solution pH is between 4 and 10. Sulfonamides can

precipitate in highly acidic conditions, potentially clogging waste drums.

Segregation (Halogenated vs. Non-Halogenated):
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If dissolved in Dichloromethane (DCM): Pour into the Halogenated waste carboy.

If dissolved in DMSO/Methanol: Pour into the Non-Halogenated (Combustible) waste

carboy.

Rinsing: Triple rinse the original reaction vessel with a compatible solvent (e.g., acetone).

Add the rinsate to the same waste container. Do not rinse with water and pour down the

drain.

Protocol C: Disposal of Metal-Complexed Waste
Applicability: Research involving zinc, copper, or cadmium chelation.[4]

Critical Constraint: Do not mix this stream with standard organic solvents.

Action: Collect in a separate container labeled "Mixed Waste: Heavy Metals + Organics."

Reasoning: Standard fuel blending (used for organic solvents) may not be permitted for

waste with high metal content. These often require specific cement kiln incineration profiles

to capture the metal ash.

Emergency Spill Response
In the event of a benchtop spill, immediate containment is necessary to prevent aerosolization

of the powder.

1. Alert & Isolate
(Notify Lab Personnel)

2. Don PPE
(Nitrile Gloves, Goggles,

N95/Respirator)

3. Containment
(Cover with damp

paper towels)

4. Mechanical Pickup
(Scoop/Sweep - NO Dust)

5. Decontamination
(Soap + Water Wash)

6. Waste Tagging
(Bag as Haz Waste)

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow. Dampening the powder (Step 3) is critical to

prevent inhalation hazards.

Spill Cleanup Nuances:
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Dry Spills: Do not dry sweep. Cover the powder with paper towels dampened with water or

ethanol to suppress dust before scooping.

Surface Decontamination: After removing the bulk solid, wipe the surface with a soap and

water solution. Quinoline derivatives can adhere to surfaces; a solvent wipe (ethanol) may

spread the residue if not done carefully.

Regulatory & Compliance Framework
While 7-Methylquinoline-8-sulfonamide is not explicitly listed as a "P-list" or "U-list" waste

under US EPA RCRA regulations (40 CFR 261.33), it must be characterized based on its

toxicity and ignitability (if in solvent).

US EPA Classification: Treat as Hazardous Waste due to toxicity (quinoline backbone) and

potential mutagenicity.

Destruction Method: The industry standard is Rotary Kiln Incineration with secondary

combustion chambers (>1000°C) and scrubbers. This ensures the complete oxidation of the

quinoline ring and the capture of sulfur oxides (SOx) and nitrogen oxides (NOx).

Drain Disposal:Strictly Prohibited. The compound is toxic to aquatic life with long-lasting

effects.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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